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Compound of Interest

Compound Name: Isoedultin

Cat. No.: B15391317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information on Isoedultin is limited. This guide compiles available data and infers

safety and handling protocols based on structurally related compounds. Researchers should

exercise caution and perform their own risk assessments.

Chemical and Physical Properties
Isoedultin is an angular furanocoumarin, a class of organic compounds known for their

photosensitive nature. Limited experimental data is available for Isoedultin; therefore, some

properties are predicted based on its chemical structure.
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Property Value Source

Chemical Formula C21H22O7 PhytoBank

Molecular Weight 386.4 g/mol PhytoBank

CAS Number 43043-08-9 ChemicalBook

Appearance
Not specified (likely crystalline

solid)
N/A

Water Solubility (predicted) 0.0076 g/L PhytoBank

logP (predicted) 3.81 PhytoBank

pKa (Strongest Basic;

predicted)
-4.9 PhytoBank

Toxicological Profile and Safety Precautions
No specific toxicological studies for Isoedultin were identified. The following information is

based on the known toxicology of angular furanocoumarins.

Summary of Toxicological Hazards
Angular furanocoumarins are known phototoxins. Upon exposure to ultraviolet A (UVA)

radiation, they can become activated and cause damage to skin and cells.
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Hazard Description

Phototoxicity

Can cause skin inflammation, erythema

(redness), and blistering upon exposure to UVA

light. The phototoxic effects of angular

furanocoumarins are generally considered

weaker than those of linear furanocoumarins.

Cytotoxicity

Activated furanocoumarins can form

monoadducts with DNA, leading to cell damage

and death.

Mutagenicity/Carcinogenicity

Due to their ability to interact with DNA,

furanocoumarins should be handled as potential

mutagens and carcinogens.

Quantitative Toxicological Data: No specific LD50 or other quantitative toxicological data for

Isoedultin has been found in the reviewed literature.

Recommended Safety and Handling Guidelines
The following handling procedures are recommended based on general safety protocols for

coumarin and phototoxic compounds.
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Aspect Guideline

Personal Protective Equipment (PPE)
Wear a lab coat, chemical-resistant gloves (e.g.,

nitrile), and safety goggles with side shields.

Ventilation

Handle in a well-ventilated area, preferably in a

chemical fume hood, especially when working

with the solid compound to avoid inhalation of

dust.

Avoiding Exposure

Avoid direct contact with skin and eyes. Prevent

dust formation and inhalation. After handling,

wash hands thoroughly.

UV Protection

When working with solutions of Isoedultin or

after any potential exposure, protect skin and

eyes from sunlight and artificial UVA sources.

Storage
Store in a tightly sealed, light-resistant container

in a cool, dry, and well-ventilated place.

Disposal

Dispose of waste in accordance with local,

state, and federal regulations for chemical

waste.

Experimental Protocols
Specific experimental protocols for the use of Isoedultin are not well-documented in publicly

available literature. The following are general protocols that can be adapted.

General Protocol for In Vitro Cell-Based Assays
This protocol provides a general workflow for studying the effects of Isoedultin on cultured

cells.
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Preparation Cell Culture

Treatment

Analysis

Prepare Stock Solution
(e.g., in DMSO)

Prepare Working Solutions
(in cell culture medium)

Seed Cells in Multi-well Plates

Allow Cells to Adhere
(e.g., 24 hours)

Treat Cells with Isoedultin
Working Solutions

Incubate for Desired Time
(e.g., 24, 48, 72 hours)

Cell Viability Assay
(e.g., MTT, MTS)

Molecular Analysis
(e.g., Western Blot, qPCR)

Data Analysis and Interpretation

Click to download full resolution via product page

Caption: General workflow for in vitro cell-based assays with Isoedultin.

Potential Biological Activity and Signaling Pathways
Direct research on the biological activity of Isoedultin is scarce. However, studies on the

structurally similar angular furanocoumarin, angelicin, provide insights into its potential

mechanisms of action. The following pathways are implicated in the biological effects of

angelicin and may be relevant for Isoedultin.
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Anti-Cancer Activity: Induction of Apoptosis
Angelicin has been shown to induce apoptosis (programmed cell death) in cancer cells through

both the intrinsic and extrinsic pathways.
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Caption: Postulated apoptotic pathways modulated by angelicin.
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Anti-Inflammatory Activity
Angelicin has been reported to exhibit anti-inflammatory effects by inhibiting the NF-κB

signaling pathway.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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